3-cyano-N-methyl-N-propan-2-ylbenzamide

• IUPAC Name: 3-cyano-N-methyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C12H14N2O/c1-9(2)14(3)12(15)11-6-4-5-10(7-11)8-13/h4-7,9H,1-3H3
• InChI Key: XOEHLCFSPUTSFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)C(=O)C1=CC=CC(=C1)C#N
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

3-cyano-N-methyl-N-propan-2-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is also known as TAK-659 and is a potent inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell receptor signaling.

Mechanism of Action

The mechanism of action of 3-cyano-N-methyl-N-propan-2-ylbenzamide involves the inhibition of BTK, a key enzyme involved in B-cell receptor signaling. BTK plays a crucial role in the activation of B-cells, which are responsible for producing antibodies in response to foreign pathogens. Inhibition of BTK by 3-cyano-N-methyl-N-propan-2-ylbenzamide leads to the suppression of B-cell activation and subsequent antibody production. This mechanism of action has been extensively studied and has potential therapeutic applications in the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-cyano-N-methyl-N-propan-2-ylbenzamide have been extensively studied in vitro and in vivo. In vitro studies have shown that the compound inhibits BTK activity in a dose-dependent manner. In vivo studies have shown that the compound has potent anti-tumor activity in B-cell malignancies and can also suppress autoimmune and inflammatory responses. The compound has also been shown to have herbicidal activity against weeds.

Advantages and Limitations for Lab Experiments

The advantages of using 3-cyano-N-methyl-N-propan-2-ylbenzamide in lab experiments include its potency as a BTK inhibitor, its selective herbicidal activity, and its potential applications in materials science. The limitations of using the compound include its high cost, limited availability, and potential toxicity at high doses.

Future Directions

For research on 3-cyano-N-methyl-N-propan-2-ylbenzamide include the development of new synthesis methods to improve yield and reduce cost, the identification of new therapeutic applications in the treatment of diseases, the optimization of herbicidal activity, and the synthesis of novel materials with unique properties. The compound has great potential for further research and development in various fields of science.

Synthesis Methods

The synthesis of 3-cyano-N-methyl-N-propan-2-ylbenzamide involves the reaction of N-methyl-N-propan-2-ylbenzamide with cyanogen bromide in the presence of a base such as potassium carbonate. The reaction takes place at room temperature and yields the desired product in high purity. This synthesis method has been optimized to provide a high yield of the compound and is widely used in scientific research.

Scientific Research Applications

3-cyano-N-methyl-N-propan-2-ylbenzamide has been extensively studied for its potential applications in various fields of research. In medicine, it has been shown to be a potent inhibitor of BTK and has potential therapeutic applications in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. In agriculture, it has been shown to have herbicidal activity against weeds and can be used as a selective herbicide. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.